Cas no 959582-66-2 (5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazole-2-thiol
• CAS No: 959582-66-2
• MF: C₇H₈N₄OS
• MW: 196.229619026184
• MDL: MFCD04112427
• CID: 2952207
• PubChem ID: 2747504
• Update Time: 2025-04-21

5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(1,5-二甲基-3-吡唑)-3H-1,3,4-恶二唑-2-硫酮
• 5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazole-2-thiol
• 5-(1,5-dimethylpyrazol-3-yl)-3H-1,3,4-oxadiazole-2-thione
• 5-(1,5-Dimethyl-1H-pyrazol-3-yl)-[1,3,4]-oxadiazole-2-thiol
• BBL038221
• STK301298
• TOD100383
• 5-(1,5-dimethyl-1h-pyrazol-3-yl)-[1,3,4]oxadiazole-2-thiol
• 5-(1,5-dimethyl-1H-pyrazol-3-yl)-2,3-dihydro-1,3,4-oxadiazole-2-thione
• AKOS000266752
• EN300-229762
• 5-(1,5-DIMETHYL-1H-PYRAZOL-3-YL)-1,3,4-OXADIAZOL-2-YLHYDROSULFIDE
• MFCD04112427
• CS-0280707
• H24209
• 959582-66-2
• LS-02413
• ALBB-006750

• MDL： MFCD04112427
• Inchi： 1S/C7H8N4OS/c1-4-3-5(10-11(4)2)6-8-9-7(13)12-6/h3H,1-2H3,(H,9,13)
• InChI Key： FNLPVNYSARWYOQ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=C(C)N(C)N=2)O1

Computed Properties

• Exact Mass: 196.04188206Da
• Monoisotopic Mass: 196.04188206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.5

5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazole-2-thiol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles